1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-[(2-bromophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H23BrN2/c1-15-7-8-16(2)19(13-15)22-11-9-21(10-12-22)14-17-5-3-4-6-18(17)20/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: MCIDZASOLGRJPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=CC=C3Br
• Molecular Formula: C19H23BrN2
• Molecular Weight: 359.3 g/mol

Description

1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine, also known as BDB, is a psychoactive drug that belongs to the class of benzylpiperazine derivatives. BDB has gained significant attention in the scientific community due to its potential use as a research tool for studying the central nervous system. The purpose of

Mechanism of Action

1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine acts as a monoamine releaser, which means it stimulates the release of serotonin, dopamine, and norepinephrine in the brain. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has a similar mechanism of action to other benzylpiperazine derivatives, such as BZP and MDBP. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to have a higher affinity for serotonin receptors compared to dopamine receptors.
Biochemical and Physiological Effects:
1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to have a range of biochemical and physiological effects, including increased heart rate and blood pressure, pupil dilation, and increased body temperature. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to feelings of euphoria, increased energy, and heightened mood.

Advantages and Limitations for Lab Experiments

1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages as a research tool, including its ability to stimulate the release of serotonin, dopamine, and norepinephrine in the brain. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been shown to have a high affinity for serotonin receptors, which makes it a useful tool for studying the effects of serotonin on behavior. However, 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has several limitations, including its potential for abuse and its lack of selectivity for specific neurotransmitter systems.

Future Directions

There are several future directions for research on 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine, including its potential use as a treatment for depression and anxiety. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been shown to have potential as a tool for studying the effects of serotonin and dopamine on behavior. Future research could focus on developing more selective benzylpiperazine derivatives that target specific neurotransmitter systems, as well as investigating the long-term effects of 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine use on the brain and behavior.
Conclusion:
In conclusion, 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine is a psychoactive drug that has gained significant attention in the scientific community due to its potential use as a research tool for studying the central nervous system. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to stimulate the release of serotonin, dopamine, and norepinephrine in the brain, which can lead to feelings of euphoria, increased energy, and heightened mood. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages as a research tool, including its ability to stimulate the release of serotonin, dopamine, and norepinephrine in the brain, but also has several limitations, including its potential for abuse and lack of selectivity for specific neurotransmitter systems. Future research could focus on developing more selective benzylpiperazine derivatives and investigating the long-term effects of 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine use on the brain and behavior.

Synthesis Methods

1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine can be synthesized using a variety of methods, including the reaction of 2-bromobenzyl chloride with 2,5-dimethylphenylpiperazine in the presence of a base such as potassium carbonate. The reaction can be carried out in a solvent such as acetonitrile or dichloromethane. The resulting product can be purified using methods such as recrystallization or column chromatography.

Scientific Research Applications

1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been used as a research tool for studying the central nervous system due to its ability to stimulate the release of serotonin, dopamine, and norepinephrine. 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to have a similar mechanism of action to other benzylpiperazine derivatives, such as 1-benzylpiperazine (BZP) and 1-(3,4-methylenedioxybenzyl)piperazine (MDBP). 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine has been used in studies to investigate the effects of serotonin and dopamine on behavior, as well as the potential use of 1-(2-bromobenzyl)-4-(2,5-dimethylphenyl)piperazine as a treatment for depression and anxiety.